2-(Cyclohexylthio)-1H-benzimidazole
Overview
Description
2-(Cyclohexylthio)-1H-benzimidazole (CBT) is a synthetic, organic compound that has been studied extensively for its potential applications in scientific research and laboratory experiments. CBT belongs to a class of compounds known as benzimidazoles, which are heterocyclic compounds that contain a benzene ring fused with an imidazole ring. CBT has been found to possess a variety of properties, including antimicrobial, antioxidant, and anti-inflammatory activities, and is used in a wide range of scientific research applications.
Scientific Research Applications
2-(Cyclohexylthio)-1H-benzimidazole has been studied extensively for its potential applications in scientific research. It has been found to possess antimicrobial, antioxidant, and anti-inflammatory activities, and has been used in a variety of laboratory experiments. 2-(Cyclohexylthio)-1H-benzimidazole has been used to study the mechanisms of action of various drugs, as well as to investigate the biochemical and physiological effects of various compounds. It has also been used to study the effects of environmental toxins on living organisms.
Mechanism of Action
The exact mechanism of action of 2-(Cyclohexylthio)-1H-benzimidazole is not yet fully understood. However, it is believed that 2-(Cyclohexylthio)-1H-benzimidazole works by binding to certain enzymes, receptors, and other proteins in the body, which in turn modulates their activities. This modulation can result in various biochemical and physiological effects, such as antioxidant and anti-inflammatory activities.
Biochemical and Physiological Effects
2-(Cyclohexylthio)-1H-benzimidazole has been shown to possess a variety of biochemical and physiological effects. It has been found to possess antimicrobial, antioxidant, and anti-inflammatory activities, as well as to modulate the activities of certain enzymes, receptors, and other proteins. Additionally, 2-(Cyclohexylthio)-1H-benzimidazole has been found to possess cytotoxic activity, which is believed to be due to its ability to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
2-(Cyclohexylthio)-1H-benzimidazole has several advantages for laboratory experiments, such as its low cost, ease of synthesis, and wide range of potential applications. However, it also has some limitations, such as its potential to cause cytotoxicity and its inability to penetrate cell membranes. Additionally, the exact mechanism of action of 2-(Cyclohexylthio)-1H-benzimidazole is still not fully understood, which can make it difficult to predict the effects of 2-(Cyclohexylthio)-1H-benzimidazole on various biological systems.
Future Directions
In the future, 2-(Cyclohexylthio)-1H-benzimidazole could be used to study the mechanisms of action of various drugs, as well as to investigate the biochemical and physiological effects of various compounds. Additionally, further research into the potential applications of 2-(Cyclohexylthio)-1H-benzimidazole in the treatment of various diseases, such as cancer and infectious diseases, could be conducted. Additionally, further research into the exact mechanism of action of 2-(Cyclohexylthio)-1H-benzimidazole could be conducted, as this could lead to the development of more effective and targeted treatments. Finally, further research into the potential side effects of 2-(Cyclohexylthio)-1H-benzimidazole could be conducted, as this could help to ensure the safety of its use in laboratory experiments.
Synthesis Methods
2-(Cyclohexylthio)-1H-benzimidazole can be synthesized through a variety of methods, including the condensation of 2-(cyclohexylthio)-1H-benzimidazole-5-carbaldehyde and 2-hydroxy-1-naphthaldehyde in the presence of an acid catalyst. This method produces a high yield of 2-(Cyclohexylthio)-1H-benzimidazole in a short period of time, making it a cost-effective and efficient synthesis method.
properties
IUPAC Name |
2-cyclohexylsulfanyl-1H-benzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2S/c1-2-6-10(7-3-1)16-13-14-11-8-4-5-9-12(11)15-13/h4-5,8-10H,1-3,6-7H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEXAFDUYOKBUMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)SC2=NC3=CC=CC=C3N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701295136 |
Source
|
| Record name | 2-(Cyclohexylthio)-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701295136 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Cyclohexylthio)-1H-benzimidazole | |
CAS RN |
146350-97-2 |
Source
|
| Record name | 2-(Cyclohexylthio)-1H-benzimidazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=146350-97-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(Cyclohexylthio)-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701295136 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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